357-70-0

Galantamine

In Stock

• CAS RN:
• 357-70-0

• Formula:
• C17H21NO3

• InChI:
• InChI=1S/C17H21NO3/c1-18-8-7-17-6-5-12(19)9-14(17)21-16-13(20-2)4-3-11(10-18)15(16)17/h3-6,12,14,19H,7-10H2,1-2H3/t12-,14-,17-/m0/s1

• InChIKey:
• ASUTZQLVASHGKV-JDFRZJQESA-N

• Galantamine is an alkaloid that has been found in Galanthus and has acetylcholinesterase (AChE) inhibitory and nicotinic acetylcholine receptor (nAChR) potentiating activities. It selectively inhibits AChE over butyrylcholinesterase (BChE;  IC50s = 636 and 8,404 nM, respectively). Galantamine (0.5 µM) potentiates ACh-induced currents in HEK293 cells expressing human α4β2 subunit-containing nAChRs. In vivo, galantamine (1.3 mg/kg per day) decreases escape latency and path length in the Morris water maze in the APP23 transgenic mouse model of Alzheimer’s disease. Formulations containing galantamine have been used in the treatment of Alzheimer’s disease.
  Galantamine is an oral acetylcholinesterase inhibitor used for therapy of Alzheimer disease. Galantamine is associated with a minimal rate of serum enzyme elevations during therapy and has not been implicated as a...

Tert-butyl 3-amino-4-propan-2-ylbenzoate

Usually In Stock

• CAS RN:
• 2248357-70-0

• Formula:
• C14H21NO2

• InChI:
• InChI=1S/C14H21NO2/c1-9(2)11-7-6-10(8-12(11)15)13(16)17-14(3,4)5/h6-9H,15H2,1-5H3

• InChIKey:
• YZGYWRSBKNOWAO-UHFFFAOYSA-N

• Tert-butyl 3-amino-4-propan-2-ylbenzoate is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.327. The purity is usually 95%.